Cas no 871940-31-7 ((3-Cyano-2,4-difluorophenyl)boronic acid)

(3-Cyano-2,4-difluorophenyl)boronic acid structure

871940-31-7 structure

Product Name:(3-Cyano-2,4-difluorophenyl)boronic acid

CAS No:871940-31-7

Molecular Formula:C₇H₄BF₂NO₂

Molecular Weight:182.919968605042

MDL:MFCD12026699

CID:1038114

PubChem ID:354334270

(3-Cyano-2,4-difluorophenyl)boronic acid Properties

Names and Identifiers

- (3-Cyano-2,4-difluorophenyl)boronic acid
- 3-Cyano-2,4-difluorophenylboronic Acid (contains varying amounts of Anhydride)
- 2,4-Difluoro-3-cyanophenylboronic acid
- 3-cyano-2,4-difluorophenylboronic acid
- 3-Cyano-2,4-difluorobenzeneboronic Acid (contains varying amounts of Anhydride)
- Boronic acid, (3-cyano-2,4-difluorophenyl)-
- Boronic acid, B-(3-cyano-2,4-difluorophenyl)-
- (3-Cyano-2,4-difluorophenyl)boronicacid
- KM2491
- FCH898162
- VB10207
- LS10931
- 3-Cyano-2,4-difluorobenzeneboronic Acid
- PC412104
- BC001248
- B-(3-Cyano-2,4-difluorophenyl)boronic acid (ACI)
- Boronic acid, (3-cyano-2,4-difluorophenyl)- (9CI)
- (2,4-Difluoro-3-cyanophenyl)boronic acid
- +Expand
- MDL： MFCD12026699
- InChIKey： VQEKFJVJHSVFTM-UHFFFAOYSA-N
- Inchi： 1S/C7H4BF2NO2/c9-6-2-1-5(8(12)13)7(10)4(6)3-11/h1-2,12-13H
- SMILES： N#CC1C(F)=C(B(O)O)C=CC=1F

Computed Properties

Exact Mass: 183.030315g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 183.030315g/mol
Monoisotopic Mass: 183.030315g/mol
Topological Polar Surface Area: 64.2Å²
Heavy Atom Count: 13
Complexity: 230
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

Melting Point: 134°C(lit.)
Density: 1.44

(3-Cyano-2,4-difluorophenyl)boronic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P008FN2-250mg	2,4-Difluoro-3-cyanophenylboronic acid	871940-31-7	95%	250mg	$11.00	2024-04-21
A2B Chem LLC	AD92718-250mg	2,4-Difluoro-3-cyanophenylboronic acid	871940-31-7	95%	250mg	$10.00	2024-04-19
Aaron	AR008FVE-100mg	2,4-Difluoro-3-cyanophenylboronic acid	871940-31-7	95%	100mg	$7.00
abcr	AB437289-1 g	(3-Cyano-2,4-difluorophenyl)boronic acid; .	871940-31-7		1g	€147.00	2023-04-23
Ambeed	A273538-250mg	(3-Cyano-2,4-difluorophenyl)boronic acid	871940-31-7	95%	250mg	$13.0
Apollo Scientific	PC412104-1g	(3-Cyano-2,4-difluorophenyl)boronic acid	871940-31-7	95%	1g	£79.00	2023-09-01
Chemenu	CM135327-5g	(3-Cyano-2,4-difluorophenyl)boronic acid	871940-31-7	95+%	5g	$194	2021-08-05
eNovation Chemicals LLC	D958183-5g	2,4-Difluoro-3-cyanophenylboronic acid	871940-31-7	95%	5g	$350	2022-09-07
Matrix Scientific	035305-1g	2,4-Difluoro-3-cyanophenylboronic acid, 95%	871940-31-7	95%	1g	$55.00	2023-09-10
TRC	D473333-100mg	2,4-Difluoro-3-cyanophenylboronic acid	871940-31-7		100mg	$64.00	2023-05-18

(3-Cyano-2,4-difluorophenyl)boronic acid Synthesis

Synthetic Circuit 1

1897-52-5

871940-31-7

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C
1.2 Reagents: Triisopropyl borate ; -78 °C; 1 h, -78 °C; overnight, -78 °C → rt

Reference

Unusual dual-emissive heteroleptic iridium complexes incorporating TADF cyclometalating ligands

Benjamin, Helen; et al, Dalton Transactions, 2020, 49(7), 2190-2208

Synthetic Circuit 2

1897-52-5

871940-31-7

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Diethyl ether , Ethylbenzene , Tetrahydrofuran , Heptane ; 40 min, -78 °C; 1 h, -78 °C
1.2 Reagents: Triisopropyl borate ; -78 °C; 1 h, -78 °C; -78 °C → rt; 1 h, rt
1.3 Reagents: Water ; 15 min

Reference

Nucleophilic substitution of fluorine atoms in 2,6-Difluoro-3-(pyridin-2-yl)benzonitrile leading to soluble blue-emitting cyclometalated Ir(III) complexes

Kozhevnikov, Valery N.; et al, Journal of Organic Chemistry, 2011, 76(12), 5143-5148

(3-Cyano-2,4-difluorophenyl)boronic acid Raw materials

2,6-Difluorobenzonitrile

(3-Cyano-2,4-difluorophenyl)boronic acid Preparation Products

(3-Cyano-2,4-difluorophenyl)boronic acid (871940-31-7)

(3-Cyano-2,4-difluorophenyl)boronic acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:871940-31-7)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:871940-31-7)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:871940-31-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Related Categories

871940-31-7 ((3-Cyano-2,4-difluorophenyl)boronic acid) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:871940-31-7)(3-Cyano-2,4-difluorophenyl)boronic acid

Purity:99%/99%

Quantity:10g/25g

Price($):167.0/353.0